Cas no 1776184-17-8 (Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine)

Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine is a structurally distinct amine derivative featuring a cyclopropyl group and a trifluoromethylphenyl-substituted pyridine core. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or pharmacophore. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyridine and cyclopropyl moieties contribute to molecular rigidity and binding specificity. Its well-defined structure makes it suitable for applications in drug discovery, particularly in the development of small-molecule inhibitors or receptor modulators. The compound’s synthetic accessibility and functional group compatibility further support its utility in structure-activity relationship (SAR) studies.

Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine structure

1776184-17-8 structure

Product Name:Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine

CAS No:1776184-17-8

MF:C₁₆H₁₅F₃N₂

MW:292.298914194107

CID:4783297

Update Time:2025-08-03

Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine Chemical and Physical Properties

Names and Identifiers

- Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine
- Cyclopropyl-[5-(4-trifluoromethyl-phenyl)-pyridin-3-ylmethyl]-amine
- Inchi： 1S/C16H15F3N2/c17-16(18,19)14-3-1-12(2-4-14)13-7-11(8-20-10-13)9-21-15-5-6-15/h1-4,7-8,10,15,21H,5-6,9H2
- InChI Key： QSSOSDRPEFXAOF-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C1=CN=CC(=C1)CNC1CC1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 333
XLogP3: 3.3
Topological Polar Surface Area: 24.9

Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	191592-2.500g	Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine, 95%	1776184-17-8	95%	2.500g	$1,980.00	2021-06-27

Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine Related Literature

1. Alt-proteins: A promising future
2. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine

Comprehensive Overview of Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine (CAS No. 1776184-17-8)

Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine (CAS No. 1776184-17-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of amine derivatives, characterized by the presence of a cyclopropyl group and a trifluoromethylphenyl-pyridine moiety. Its molecular structure combines aromaticity with aliphatic flexibility, making it a versatile intermediate for drug discovery and material science.

In recent years, the demand for trifluoromethyl-containing compounds has surged, driven by their enhanced metabolic stability and bioavailability. The trifluoromethyl group in Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine contributes to its lipophilicity, a critical factor in optimizing drug-receptor interactions. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the rising prevalence of kinase-targeted therapies in oncology and inflammatory diseases.

The pyridine ring in this compound serves as a key pharmacophore, often found in FDA-approved drugs such as JAK inhibitors and BTK inhibitors. Its cyclopropylamine moiety further enhances stereochemical diversity, a feature highly valued in fragment-based drug design. With the growing focus on precision medicine, this compound’s ability to modulate protein-protein interactions aligns with trends in personalized therapeutics.

From a synthetic chemistry perspective, CAS No. 1776184-17-8 exemplifies modern C-H functionalization strategies. Its preparation often involves cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in green chemistry initiatives. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges in drug delivery.

Beyond pharmaceuticals, Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine has potential applications in agrochemicals, where its structural motifs could contribute to novel pesticide formulations. The trifluoromethyl group is known to improve pesticidal activity by enhancing membrane permeability, a topic frequently searched in crop protection research.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques widely discussed in quality control forums. Its logP value and pKa are frequently queried parameters, reflecting industry interest in its ADME (Absorption, Distribution, Metabolism, Excretion) profile.

In summary, Cyclopropyl-[5-(4-trifluoromethylphenyl)-pyridin-3-ylmethyl]-amine (CAS No. 1776184-17-8) represents a convergence of medicinal chemistry and material innovation. Its relevance to drug discovery pipelines and sustainable agriculture ensures its continued prominence in scientific literature and patent filings.